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Compound of Interest

Ethyl 2-[4-
Compound Name:
(chloromethyl)phenyl]propanoate

Cat. No.: B129054

This technical guide provides a comprehensive overview of the chemical, physical, and
potential pharmacological properties of Ethyl 2-[4-(chloromethyl)phenyl]propanoate. It is
intended for researchers, scientists, and professionals involved in drug development and
medicinal chemistry. This document outlines the compound's structure, properties, a proposed
synthesis protocol, and its likely biological context, including a detailed experimental protocol
for assessing its activity as a cyclooxygenase (COX) inhibitor.

Chemical and Physical Properties

Ethyl 2-[4-(chloromethyl)phenyl]propanoate is a halogenated aromatic carboxylic acid ester.
Structurally, it is an ester derivative of 2-phenylpropanoic acid, placing it in the broader class of
"profen” precursors, which are well-known nonsteroidal anti-inflammatory drugs (NSAIDs). The
presence of a reactive chloromethyl group at the para position of the phenyl ring makes it a
valuable intermediate for further chemical modifications.

General Information
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Property Value Source
ethyl 2-[4-
IUPAC Name (chloromethyl)phenyl]propanoa  PubChem][1]
te
2-(4-chloromethyl-phenyl)-
Synonyms propionic acid ethyl ester, PubChem[1]
Ibuprofen Impurity 51
CAS Number 43153-03-3 PubChem[1]
Molecular Formula C12H15CIO2 PubChem[1]
Molecular Weight 226.70 g/mol PubChem[1]
Physicochemical Properties
Property Value Source
Boiling Point 303.8 £ 22.0 °C (Predicted) ChemicalBook
Density 1.112 + 0.06 g/cm3 (Predicted) = ChemicalBook
XLogP3 3.5 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]
Topological Polar Surface Area  26.3 A2 PubChem|[1]

Synthesis and Purification

The following is a proposed experimental protocol for the synthesis of Ethyl 2-[4-

(chloromethyl)phenyl]propanoate. This procedure is based on established methods for

esterification and benzylic chlorination.

Proposed Synthesis Workflow
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Step 1: Fischer Esterification

(2—(4—methylphenyl)propanoic acid] (EthanoD (Sulfuric Acid (catalyst)]

Y

Esterification

Y

Ethyl 2-(4-methylphenyl)propanoate)

Step 2: Benzylic Chlorination

(N—Chlorosuccinimide (NCS)]

(Benzoyl Peroxide (initiator)

(Carbon Tetrachloride (solvent)]

Radical Chlorination

/

[Ethyl 2-[4-(chIoromethyl)phenyl]propanoate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Frontiers | Arachidonic Acid Metabolism Pathway Is Not Only Dominant in Metabolic
Modulation but Associated With Phenotypic Variation After Acute Hypoxia Exposure
[frontiersin.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-[4-
(chloromethyl)phenyl]propanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129054#what-are-the-properties-of-ethyl-2-4-
chloromethyl-phenyl-propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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